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Introduction

Kalkitoxin is a potent neurotoxic lipopeptide originally isolated from the marine
cyanobacterium Moorea producens (formerly Lyngbya majuscula).[1][2] Structurally, it is a
thiazoline-containing lipid that has garnered significant interest in neurobiology due to its
specific mechanism of action.[1] It serves as a valuable pharmacological tool for investigating
the physiology and pathophysiology of excitable cells, particularly neurons. Kalkitoxin's
primary target is the voltage-sensitive sodium channel (VSSC), a fundamental component of
neuronal signaling.[1][3]

Mechanism of Action

Kalkitoxin functions as a potent blocker of tetrodotoxin-sensitive voltage-sensitive sodium
channels (TTX-S VSSC).[1] Its mechanism involves a direct interaction with the channel
protein. Studies have shown that Kalkitoxin non-competitively inhibits the binding of other
toxins, such as batrachotoxin, to neurotoxin site 2 on the VSSC alpha-subunit.[1]

By blocking the VSSC, Kalkitoxin prevents the influx of sodium ions (Na+) that is essential for
the depolarization phase of an action potential. This blockade has several downstream
consequences:

« It inhibits the persistent activation of VSSCs caused by channel activators like veratridine.[1]
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« It prevents the subsequent membrane depolarization that would typically lead to the opening

of voltage-gated calcium channels (VGCCSs).

» Consequently, it blocks the elevation of intracellular calcium concentration ([Ca2+]i) that is
triggered by VSSC-mediated depolarization.[1]

This targeted action makes Kalkitoxin a precise tool for dissecting the role of TTX-S VSSCs in
neuronal processes and for studying the cascade of events leading from membrane

depolarization to calcium signaling and neurotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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